Cas no 868969-85-1 (N-(3,4-dimethoxyphenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 868969-85-1
• MF: C₂₀H₁₈N₆O₃S
• MW: 422.460321903229
• CID: 6028394
• PubChem ID: 16825459
• Update Time: 2025-07-17

N-(3,4-dimethoxyphenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• Acetamide, N-(3,4-dimethoxyphenyl)-2-[[3-(4-pyridinyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-
• F1835-0400
• N-(3,4-dimethoxyphenyl)-2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• AKOS024612899
• 868969-85-1
• N-(3,4-dimethoxyphenyl)-2-{[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide
• N-(3,4-dimethoxyphenyl)-2-((3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• Inchi： 1S/C20H18N6O3S/c1-28-15-4-3-14(11-16(15)29-2)22-18(27)12-30-19-6-5-17-23-24-20(26(17)25-19)13-7-9-21-10-8-13/h3-11H,12H2,1-2H3,(H,22,27)
• InChI Key： GDIAIZNNGPQHFD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)CSC1=NN2C(C3C=CN=CC=3)=NN=C2C=C1

Computed Properties

• Exact Mass: 422.11610963g/mol
• Monoisotopic Mass: 422.11610963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 11.70±0.70(Predicted)

Additional information on N-(3,4-dimethoxyphenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

Professional Introduction to N-(3,4-dimethoxyphenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo[4,3-bpyridazin-6-ylsulfanyl}acetamide (CAS No. 868969-85-1)

N-(3,4-dimethoxyphenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo[4,3-bpyridazin-6-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 868969-85-1, represents a novel molecular structure with potential applications in pharmaceutical development and drug discovery. The intricate arrangement of functional groups within its molecular framework suggests a high degree of specificity, which is crucial for targeting biological pathways and mechanisms.

The chemical structure of this compound features a combination of aromatic rings and heterocyclic systems, which are well-known for their role in modulating biological activities. Specifically, the presence of 3,4-dimethoxyphenyl moiety contributes to its lipophilicity and potential interaction with cellular receptors. This group is frequently encountered in natural products and pharmaceuticals due to its ability to enhance binding affinity and metabolic stability. On the other hand, the pyridin-4-yl substituent introduces a nitrogen-rich environment that can participate in hydrogen bonding and coordination interactions, further influencing the compound's biological profile.

The core of the molecule is the 1,2,4-triazolo[4,3-bpyridazin-6-ylsulfanyl} scaffold, a structure that has been increasingly studied for its pharmacological properties. This heterocyclic system combines the characteristics of triazoles and pyridazines, both of which are known for their antimicrobial, anti-inflammatory, and anticancer activities. The sulfanyl group at the 6-position adds an additional layer of complexity, enabling diverse interactions with biological targets. Such structural features make this compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in developing small molecules that can modulate immune responses and inflammatory pathways. The unique combination of functional groups in N-(3,4-dimethoxyphenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo[4,3-bpyridazin-6-ylsulfanyl}acetamide positions it as a potential therapeutic agent in this context. Preclinical studies have demonstrated that similar molecular scaffolds can interact with key enzymes and receptors involved in inflammation regulation. For instance, derivatives of triazoles have shown efficacy in reducing cytokine production and inhibiting inflammatory cascades.

The pharmacokinetic properties of this compound are also worth considering. The presence of hydrophobic groups like 3,4-dimethoxyphenyl enhances its solubility in lipids, facilitating cellular uptake. Meanwhile, the polar sulfanyl group improves water solubility, contributing to better distribution throughout the body. These characteristics are critical for achieving therapeutic efficacy while minimizing side effects. Additionally, the metabolic stability of the molecule can be influenced by its structural design, which is a key factor in determining its bioavailability.

The synthesis of N-(3,4-dimethoxyphenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo[4,3-bpyridazin-6-ylsulfanyl}acetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each functional group must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently. These methods not only streamline the synthesis process but also allow for modifications that can fine-tune the biological activity of the compound.

Ongoing research in this area focuses on exploring derivatives of this compound to enhance its pharmacological properties further. By modifying specific functional groups or introducing new ones, scientists aim to improve binding affinity to target proteins and reduce off-target effects. Computational modeling and high-throughput screening are being utilized to identify promising analogs with enhanced efficacy and safety profiles. These efforts are part of a broader trend toward rational drug design, where computational tools guide the development of novel therapeutics.

The potential applications of N-(3,4-dimethoxyphenyl)-2-{3-(pyridin-4-yl)-1,2,4-triazolo[4,bpyridazin-6-]ysulfanyl}acetamide extend beyond inflammation modulation. Preliminary studies suggest that it may have roles in neuroprotection and anti-tumor therapy due to its ability to interact with enzymes involved in cell signaling pathways. For example，the triazolobipyridazine core has been shown to inhibit kinases that are overactive in certain types of cancer cells. This dual functionality makes it an attractive candidate for combination therapies aimed at addressing multiple disease mechanisms simultaneously.

The regulatory landscape for such compounds is also evolving as new methodologies for drug development emerge。Traditional high-throughput screening approaches are being supplemented with more sophisticated techniques like CRISPR-based assays，which allow for rapid testing of molecular interactions。These advancements enable researchers to evaluate compounds like N-(g>

In conclusion，N-()-()-()-() represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas。Its unique structural features，combined with promising preclinical results，make it a valuable compound for further investigation。As research continues，this molecule could pave the way for novel treatments targeting inflammation，cancer，and other complex diseases。